Cas no 823234-71-5 (9-Azabicyclo[4.2.1]non-4-en-3-one, 5-(1-oxopropyl)-, (1S,6R)-)

• Product Name: 9-Azabicyclo[4.2.1]non-4-en-3-one, 5-(1-oxopropyl)-, (1S,6R)-
• CAS No: 823234-71-5
• MF: C₁₁H₁₅NO₂
• MW: 193.242303133011
• CID: 693947
• PubChem ID: 71419096
• Update Time: 2025-04-19

9-Azabicyclo[4.2.1]non-4-en-3-one, 5-(1-oxopropyl)-, (1S,6R)- Chemical and Physical Properties

Names and Identifiers

• 9-Azabicyclo[4.2.1]non-4-en-3-one, 5-(1-oxopropyl)-, (1S,6R)-
• (1S,6R)-5-propanoyl-9-azabicyclo[4.2.1]non-4-en-3-one
• 4-Oxohomoanatoxin-A
• 823234-71-5
• DTXSID80838363
• CHEBI:220718

• Inchi： 1S/C11H15NO2/c1-2-11(14)9-6-8(13)5-7-3-4-10(9)12-7/h6-7,10,12H,2-5H2,1H3/t7-,10+/m0/s1
• InChI Key： OQSWFCINTWWZIB-OIBJUYFYSA-N
• SMILES： O=C1C=C(C(CC)=O)[C@H]2CC[C@@H](C1)N2

Computed Properties

• Exact Mass: 193.110278721g/mol
• Monoisotopic Mass: 193.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 46.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Anatoxins Anatoxins
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Anatoxins